5-(Chloromethyl)-1-(2,6-dichlorobenzyl)-1H-imidazole

• Molecular Formula: C11H9Cl3N2
• Molecular Weight: 275.6 g/mol
• IUPAC Name: 5-(chloromethyl)-1-[(2,6-dichlorophenyl)methyl]imidazole
• InChI: InChI=1S/C11H9Cl3N2/c12-4-8-5-15-7-16(8)6-9-10(13)2-1-3-11(9)14/h1-3,5,7H,4,6H2
• InChI Key: BPWGXHNMHREUJL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=NC=C2CCl)Cl

Description

5-(Chloromethyl)-1-(2,6-dichlorobenzyl)-1H-imidazole is a useful research compound. Its molecular formula is C11H9Cl3N2 and its molecular weight is 275.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

45 mg (0.18 mmol) of the compound from Example 36A together with 27 mg (0.26 mmol) of triethylamine were dissolved in 1 ml of toluene, and 25 mg (0.21 mmol) of thionyl chloride were added dropwise at RT. The mixture was stirred at RT for 1 h. Under reduced pressure, the reaction mixture was freed from all volatile components. This gave 48 mg (99% of theory) of the target compound, which was reacted further without any further purification.